t-Butyl 1-hydroxypropan-2-yloxycarbamate

• Molecular Formula: C8H17NO4
• Molecular Weight: 191.22 g/mol
• IUPAC Name: tert-butyl N-(1-hydroxypropan-2-yloxy)carbamate
• InChI: InChI=1S/C8H17NO4/c1-6(5-10)13-9-7(11)12-8(2,3)4/h6,10H,5H2,1-4H3,(H,9,11)
• InChI Key: CJZDUQPILKHOBS-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)ONC(=O)OC(C)(C)C

Description

T-Butyl 1-hydroxypropan-2-yloxycarbamate is a useful research compound. Its molecular formula is C8H17NO4 and its molecular weight is 191.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of LiAlH4 (213 mg, 5.62 mmol) in anhydrous THF (8 mL) was added slowly to a solution of ethyl 2-(t-butoxycarbonylaminooxy)propanoate (820 mg, 3.52 mmol) in THF (15 mL) at 0° C. The mixture was stirred at 0° C. for 5 h and then at rt overnight. The solution was quenched with a mixture of Na2SO4 and water, and stirred for an additional 1.5 h. The mixture was filtered and concentrated. The crude was dissolved in EtOAc, washed with water and brine, and then dried over Na2SO4. Solvent was evaporated to afford the title compound as a clear oil (500 mg, 74.4%). 1H-NMR (400 MHz, CDCl3) δ ppm 7.09 (s, 1H), 3.95 (m, 1H), 3.69 (dd, 1H), 3.47 (m, 1H), 1.51 (s, 9H), 1.21 (d, 3H).